Cas no 902253-02-5 (1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine)

• Product Name: 1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine
• CAS No: 902253-02-5
• MF: C₂₀H₂₁ClN₄O
• MW: 368.859943151474
• CID: 5425117
• Update Time: 2025-10-20

1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2-chlorophenyl)piperazin-1-yl]methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
• 1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

• Inchi： 1S/C20H21ClN4O/c1-15-6-8-16(9-7-15)20-23-22-19(26-20)14-24-10-12-25(13-11-24)18-5-3-2-4-17(18)21/h2-9H,10-14H2,1H3
• InChI Key： UVXIRAJBDQWLSA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)CCN(CC2=NN=C(C3=CC=C(C)C=C3)O2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

1-(2-Chlorophenyl)-4-{5-(4-Methylphenyl)-1,3,4-Oxadiazol-2-ylmethyl}Piperazine

The compound 1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine (CAS No. 902253-02-5) is a complex organic molecule with a unique structure that combines a piperazine ring, a chlorophenyl group, and an oxadiazole moiety. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive compounds and its ability to modulate biological pathways.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety serves as a versatile scaffold for attaching various functional groups. In this case, one nitrogen atom is substituted with a 2-chlorophenyl group, while the other is connected to an oxadiazole derivative via a methylene bridge. The oxadiazole ring is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This arrangement confers the molecule with unique electronic properties and enhances its stability.

The oxadiazole moiety in the molecule plays a crucial role in determining its reactivity and selectivity. Recent research has shown that oxadiazole-containing compounds exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, studies have demonstrated that this compound can act as a potent inhibitor of certain kinases, making it a promising candidate for anti-cancer drug development.

The chlorophenyl group attached to the piperazine ring introduces electron-withdrawing effects, which can influence the molecule's interaction with biological targets. This substitution pattern enhances the compound's ability to penetrate cellular membranes and bind to specific protein domains. Furthermore, the presence of the methyl group on the phenyl ring attached to the oxadiazole moiety adds another layer of complexity to the molecule's structure, potentially improving its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediates such as chlorophenyl derivatives and oxadiazole precursors, followed by their assembly into the final product using palladium-catalyzed cross-coupling reactions or other coupling techniques.

In terms of applications, 1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine has shown potential in several areas. In medicinal chemistry, it serves as a lead compound for designing novel therapeutics targeting various diseases such as cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it an attractive candidate for drug discovery programs.

Additionally, this compound has been explored for its role in materials science. The combination of piperazine and oxadiazole moieties provides unique electronic properties that make it suitable for applications in organic electronics and advanced materials development. Researchers are investigating its potential use in creating high-performance polymers and organic semiconductors.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Studies have shown that under certain conditions, such as UV light or enzymatic action, this compound undergoes hydrolysis or oxidation reactions that lead to its breakdown into less complex molecules.

In conclusion,1-(2-chlorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine (CAS No. 902253-02-5) is a versatile organic compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as both a building block for advanced materials and a lead molecule for drug development efforts. As research continues to uncover new insights into its properties and potential uses,this compound will likely play an increasingly important role in both academic and industrial settings.